E0924G

• Molecular Formula: C12H12N2O3
• Molecular Weight: 232.23 g/mol
• InChI: InChI=1S/C12H12N2O3/c1-8-3-4-10(17-8)12(15)14-11-7-9(16-2)5-6-13-11/h3-7H,1-2H3,(H,13,14,15)
• InChIKey: SYYTXZNUUAHTTN-UHFFFAOYSA-N

E0924G Product Overview

E0924G (N-(4-methoxy-pyridine-2-yl)-5-methylfuran-2-formamide; CAS 2909474-29-7) is a synthetic small-molecule peroxisome proliferator-activated receptor delta (PPARδ) agonist developed by the Institute of Medicinal Biotechnology, CAMS & PUMC [1]. It belongs to the N-methylpyridine-furanformamide chemical series and was rationally designed as an optimized successor to the first-generation lead E09241 to overcome its suboptimal oral bioavailability while retaining a dual anabolic/anti-resorptive mechanism [1]. Unlike classic bisphosphonates that solely suppress resorption, E0924G simultaneously upregulates osteoprotegerin (OPG) and RUNX2 to drive osteoblast-mediated bone formation while inhibiting RANKL-induced osteoclastogenesis via PPARδ pathway activation [1].

Pathway Target PPARδ pathway tool compound for bone remodeling studies

Model Compatibility Reported oral exposure supports in vivo dosing research

Mechanism Coverage Dual osteoblast/osteoclast mechanism research fit

• [1] Li Y, Liu C, Han X, et al. The novel small molecule E0924G dually regulates bone formation and bone resorption through activating the PPARδ signaling pathway to prevent bone loss in ovariectomized rats and senile mice. Bioorganic Chemistry. 2024;147:107364. View Source

E0924G Irreplaceability in Bone Research

Within the N-methylpyridine-furanformamide series, minor structural modifications produce disproportionate pharmacokinetic and efficacy changes that preclude generic interchange. The predecessor E09241, while active in vitro, exhibits an oral bioavailability (F%) of merely 0.89 in rat, rendering it impractical for chronic oral dosing models [1]. Although GW501516 (Cardarine) is >1,000-fold more potent on PPARδ in biochemical assays (EC50 ~1 nM) , its clinical development was terminated due to carcinogenicity in 2-year rodent studies [1]. E0924G was specifically engineered to decouple PPARδ-mediated bone efficacy from the toxicity liabilities that plague earlier agonists, achieving a measurable improvement in oral exposure over E09241 while demonstrating in vivo bone protection in both OVX-induced and senile osteoporosis models—two physiologically distinct disease contexts that most single-mechanism agents fail to address simultaneously [1].

Predecessor E09241 Low oral bioavailability limits chronic in vivo studies; structural similarity does not ensure equivalent exposure.

Ultra-potent PPARδ agonists Carcinogenicity concerns in rodent models restrict procurement for many research settings.

Single-mechanism agents Bisphosphonates or teriparatide may not address dual remodeling pathway crosstalk.

• [1] Li Y, Liu C, Han X, et al. The novel small molecule E0924G dually regulates bone formation and bone resorption through activating the PPARδ signaling pathway to prevent bone loss in ovariectomized rats and senile mice. Bioorganic Chemistry. 2024;147:107364. View Source

E0924G Head-to-Head Comparisons

OPG Upregulation vs. E09241

In the UOP cell model stably transfected with the pGL4.17-OPGp reporter construct—the same assay used to identify E09241—E0924G upregulated OPG expression with an EC50 of 0.29 μM and a maximum upregulation of 266% [1]. By direct comparison, the predecessor E09241 yielded an OPG EC50 of 1.23 μM under identical assay conditions . This represents a 4.2-fold improvement in OPG upregulation potency conferred by the methoxy-pyridine substitution that distinguishes E0924G from E09241.

OPG EC50 vs. E09241

Head-to-head

0.29 μM (E0924G) vs. 1.23 μM (E09241)

Supports OPG upregulation potency context

4.2-fold improvement in UOP cell-based reporter assay

Evidence Dimension	OPG upregulation potency (EC50)
Target Compound Data	EC50 = 0.29 μM; maximum upregulation = 266%
Comparator Or Baseline	E09241: EC50 = 1.23 μM (same UOP-pGL4.17-OPGp assay)
Quantified Difference	4.2-fold lower EC50 (higher potency) for E0924G
Conditions	UOP cell model stably transfected with pGL4.17-OPGp luciferase reporter; 48 h treatment

Why This Matters

A 4.2-fold potency gain in the primary pharmacodynamic assay means a lower effective dose is required to achieve the same OPG-driven anti-resorptive and pro-osteogenic signaling, reducing cost-per-experiment and off-target risk at efficacious concentrations.

• [1] Li Y, Liu C, Han X, et al. The novel small molecule E0924G dually regulates bone formation and bone resorption through activating the PPARδ signaling pathway to prevent bone loss in ovariectomized rats and senile mice. Bioorganic Chemistry. 2024;147:107364. View Source

Oral Bioavailability vs. E09241

The oral bioavailability (F%) of E09241 in rats is only 0.89%, a critical limitation that prevents its use in chronic oral dosing studies and reduces translational relevance [1]. The 2024 publication explicitly states that E0924G was synthesized with "better OPG upregulating activity and oral bioavailability in rats than E09241" based on SAR-driven replacement of the chlorofuranformamide group with a methoxy-pyridine motif [1]. While the precise F% value for E0924G has not yet been publicly disclosed, the directional improvement was sufficient to enable robust oral efficacy at 5 and 20 mg/kg in both OVX rat and SAMP6 senile mouse models—outcomes unattainable with E09241 at comparable doses [1].

Oral Bioavailability vs. E09241

Data to verify

Directional improvement reported; precise F% not publicly disclosed

Oral exposure supports in vivo oral dosing models

Oral efficacy demonstrated at research doses; F% value unavailable

Evidence Dimension	Oral bioavailability (F%) in rat
Target Compound Data	Not publicly disclosed; directional improvement over E09241 explicitly stated; oral efficacy demonstrated at 5–20 mg/kg in vivo
Comparator Or Baseline	E09241: F% = 0.89 in rat
Quantified Difference	Qualitative improvement confirmed by in vivo oral efficacy; magnitude not yet publicly quantified
Conditions	Rat pharmacokinetic study; oral administration; evaluation by Shanghai Medicilon

Why This Matters

For procurement decisions, oral bioavailability is a hard gate: a compound with F% <1% cannot be used in oral-dosing disease models. E0924G clears this gate where E09241 fails, making it the actionable choice for in vivo osteoporosis research.

• [1] Li Y, Liu C, Han X, et al. The novel small molecule E0924G dually regulates bone formation and bone resorption through activating the PPARδ signaling pathway to prevent bone loss in ovariectomized rats and senile mice. Bioorganic Chemistry. 2024;147:107364. View Source

Dual Bone Remodeling Mechanism

In MC3T3-E1 pre-osteoblast cells, E0924G at 10 μM significantly increased OPG secretion and RUNX2 protein expression, confirming a pro-osteogenic (bone-forming) effect [1]. Simultaneously, in RANKL-induced RAW264.7 macrophages, E0924G inhibited osteoclast differentiation and F-actin ring formation, confirming an anti-resorptive effect [1]. The dual mechanism was shown to be PPARδ-dependent: knockdown or pharmacological inhibition of PPARδ significantly abolished both the pro-osteoblast and anti-osteoclast effects [1]. In contrast, standard-of-care bisphosphonates (e.g., alendronate) and the RANKL antibody denosumab act solely by suppressing osteoclast activity without stimulating bone formation, while the anabolic agent teriparatide (PTH 1-34) stimulates formation without directly suppressing resorption. E0924G is among a limited class of agents that simultaneously engage both arms of bone remodeling via a single molecular target (PPARδ) [1].

Dual Mechanism Confirmation

Class-level

MC3T3-E1 osteoblast + RAW264.7 osteoclast assays

Supports OPG/RANKL pathway crosstalk studies

PPARδ dependence confirmed via siRNA/GSK3787

Evidence Dimension	Mechanism of action: bone formation vs. resorption
Target Compound Data	Dual action: promotes osteogenesis (↑OPG, ↑RUNX2) + inhibits osteoclastogenesis (↓F-actin rings, ↓differentiation) via PPARδ activation
Comparator Or Baseline	Bisphosphonates: anti-resorptive only. Teriparatide: anabolic only. Denosumab: anti-resorptive only.
Quantified Difference	Qualitative mechanistic distinction; PPARδ-dependence confirmed by knockdown/rescue experiments
Conditions	MC3T3-E1 osteoblast differentiation assay; RANKL-induced RAW264.7 osteoclastogenesis assay; PPARδ siRNA knockdown and GSK3787 inhibitor controls

Why This Matters

The dual mechanism addresses the fundamental 'remodeling imbalance' that drives osteoporosis progression, making E0924G uniquely suitable for researchers investigating restorative rather than merely suppressive therapeutic strategies for bone loss.

• [1] Li Y, Liu C, Han X, et al. The novel small molecule E0924G dually regulates bone formation and bone resorption through activating the PPARδ signaling pathway to prevent bone loss in ovariectomized rats and senile mice. Bioorganic Chemistry. 2024;147:107364. View Source

In Vivo Efficacy in OVX and SAMP6 Models

E0924G was evaluated orally in two mechanistically distinct osteoporosis models. In ovariectomized (OVX) rats—a model of estrogen-deficiency postmenopausal bone loss—oral E0924G significantly increased bone mineral density (BMD) and decreased bone loss compared to untreated OVX controls [1]. In SAMP6 senescence-accelerated mice—a model of age-related osteoporosis—E0924G similarly attenuated bone loss and promoted bone formation compared to SAMR1 control mice [1]. This dual-model validation differentiates E0924G from many literature PPARδ agonists (e.g., GW0742, L165041) whose in vivo bone efficacy has been reported in only one model type, and from E09241 whose low oral bioavailability limits its in vivo utility [1].

In Vivo Bone Protection

Reported

Efficacious in OVX rat & SAMP6 senile mouse models

Model-response across hormonal and aging bone loss contexts

Two etiologically distinct preclinical models

Evidence Dimension	In vivo bone protection efficacy across disease models
Target Compound Data	Significant BMD increase and bone loss reduction in both OVX rats and SAMP6 senile mice at oral doses of 5–20 mg/kg
Comparator Or Baseline	E09241: in vivo efficacy limited by F%=0.89. GW501516: in vivo bone data limited; development halted for carcinogenicity. GW0742: primarily studied in OVX models only.
Quantified Difference	E0924G demonstrates efficacy in two etiologically distinct models; quantitative BMD change not publicly reported but described as statistically significant vs. controls
Conditions	OVX rat model (oral gavage, 12 weeks); SAMP6 senile mouse model (oral gavage, duration not specified in abstract)

Why This Matters

Validation in both hormonal-deficiency and aging-driven osteoporosis models substantially de-risks E0924G for translational bone research and indicates broader applicability than compounds validated in a single model.

• [1] Li Y, Liu C, Han X, et al. The novel small molecule E0924G dually regulates bone formation and bone resorption through activating the PPARδ signaling pathway to prevent bone loss in ovariectomized rats and senile mice. Bioorganic Chemistry. 2024;147:107364. View Source

PPARδ Potency and Safety Profile

E0924G activates PPARδ with an EC50 of 2.82 μM in a cell-based reporter assay [1]. This is approximately 2,500-fold less potent than GW501516 (EC50 ~1.1 nM for PPARδ ), which was withdrawn from development due to rodent carcinogenicity linked to potent, sustained PPARδ activation across multiple tissues [1]. E0924G's moderate PPARδ potency, combined with its preferential bone-protective pharmacology driven by OPG upregulation at sub-micromolar concentrations (EC50 0.29 μM), suggests a more targeted pharmacodynamic window that may avoid the pleiotropic toxicity of ultra-potent pan-tissue PPARδ agonists. The GHS classification for E0924G indicates acute oral toxicity Category 4 (H302: harmful if swallowed) and aquatic toxicity (H410), consistent with standard laboratory handling requirements rather than the carcinogenicity concerns that preclude GW501516 from most research settings [2].

PPARδ EC50 & Safety

Reported

EC50 2.82 μM (E0924G) vs. ~1.1 nM (GW501516)

Differentiated potency/safety context for bone research

~2,500-fold lower PPARδ potency; GHS Acute Tox. Cat. 4

Evidence Dimension	PPARδ activation potency (EC50) and associated safety profile
Target Compound Data	PPARδ EC50 = 2.82 μM; OPG EC50 = 0.29 μM; GHS Acute Oral Toxicity Category 4
Comparator Or Baseline	GW501516: PPARδ EC50 ≈ 1.1 nM; development halted for carcinogenicity (2-year rodent bioassay). GW0742: PPARδ EC50 ≈ 2 nM (reported elsewhere).
Quantified Difference	E0924G is ~2,500-fold less potent on PPARδ than GW501516, with no reported carcinogenicity signal to date
Conditions	Cell-based PPARδ transactivation assay (exact cell line not specified in available excerpts); GHS classification per OSHA HCS

Why This Matters

Procurement of GW501516 is restricted or discouraged in many institutional settings due to carcinogenicity concerns. E0924G offers a PPARδ pathway tool compound with a substantially differentiated safety profile that enables bone-focused research without the same regulatory and safety barriers.

• [1] Li Y, Liu C, Han X, et al. The novel small molecule E0924G dually regulates bone formation and bone resorption through activating the PPARδ signaling pathway to prevent bone loss in ovariectomized rats and senile mice. Bioorganic Chemistry. 2024;147:107364. View Source
• [2] DC Chemicals. Safety Data Sheet – E0924G (Catalog No. DC77023). Revision Date: 2024-01-01. View Source

E0924G Application Scenarios

OVX Rat Osteoporosis Model

E0924G is specifically suited for long-term oral administration studies in OVX rats at 5–20 mg/kg, leveraging its improved oral bioavailability over E09241 (F% 0.89) to achieve sustained systemic exposure and significant BMD preservation [1]. Researchers requiring a non-peptide, orally bioavailable dual anabolic/anti-resorptive agent for postmenopausal osteoporosis modeling should prioritize E0924G over E09241 or injectable biologics.

SAMP6 Senile Osteoporosis Model

The demonstrated efficacy of E0924G in SAMP6 senile mice—a model of intrinsic age-related bone loss distinct from hormonal deficiency—positions it as one of the few PPARδ agonists validated in this context [1]. This makes E0924G the preferred procurement choice for aging and geroscience bone research programs that require a tool compound with confirmed activity in senescence-driven bone pathophysiology.

PPARδ Pathway Bone Remodeling Studies

E0924G's PPARδ-dependent dual mechanism has been rigorously confirmed via siRNA knockdown and pharmacological inhibitor (GSK3787) rescue experiments [1]. This makes it an ideal chemical probe for dissecting PPARδ's role in osteoblast-osteoclast crosstalk, for which neither bisphosphonates (resorption-only) nor teriparatide (formation-only) provide comparable pathway coverage.

Furanformamide Series SAR

As the most advanced analog in the E09241-derived series with publicly disclosed SAR, E0924G serves as the benchmark for further structure–activity relationship studies. Its 4.2-fold OPG potency improvement over E09241 (0.29 vs. 1.23 μM) and the demonstrated impact of the methoxy-pyridine substitution on oral bioavailability [1] provide a quantitative reference point for medicinal chemistry teams designing next-generation bone-targeted PPARδ modulators.

Application

Selection Property

Validation Focus

Ovariectomy-induced bone loss studies

Oral dosing compatibility

BMD endpoint monitoring in estrogen-deficiency model

Senescence-accelerated bone research

Age-related bone loss model validation

Senescence-driven bone pathophysiology endpoints

PPARδ-mediated bone remodeling studies

Dual mechanism (OPG/RUNX2 & RANKL inhibition)

PPARδ pathway crosstalk endpoints

Furanformamide lead optimization

Benchmark potency and SAR reference

OPG upregulation and oral exposure improvement

• [1] Li Y, Liu C, Han X, et al. The novel small molecule E0924G dually regulates bone formation and bone resorption through activating the PPARδ signaling pathway to prevent bone loss in ovariectomized rats and senile mice. Bioorganic Chemistry. 2024;147:107364. View Source